![molecular formula C23H23N5O6S B2776861 1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-(benzo[d]oxazol-2-ylthio)ethanone oxalate CAS No. 1351649-73-4](/img/structure/B2776861.png)
1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-(benzo[d]oxazol-2-ylthio)ethanone oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-(benzo[d]oxazol-2-ylthio)ethanone oxalate is a useful research compound. Its molecular formula is C23H23N5O6S and its molecular weight is 497.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
- Research efforts have been dedicated to synthesizing novel compounds with the benzimidazole and piperazine motifs, exploring their potential as pharmaceutical agents. For instance, the study by Al-Masoudi et al. (2007) elaborates on the synthesis of new nitroimidazole derivatives, targeting their application as non-nucleoside reverse transcriptase inhibitors for anti-HIV activity. This research underscores the chemical versatility and potential therapeutic relevance of compounds structurally related to your query (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).
- Another aspect of research focuses on the electrochemical synthesis approaches, as indicated by Amani and Nematollahi (2012), where electrochemical oxidation is utilized to synthesize arylthiobenzazoles. This method highlights innovative synthetic routes for creating complex molecules involving benzoxazole and piperazine units (Amani & Nematollahi, 2012).
Biological Activities
- A broad spectrum of biological activities has been associated with benzimidazole and piperazine derivatives, showcasing their potential in antimicrobial, antifungal, and cytotoxic applications. For example, Gan, Fang, and Zhou (2010) have developed azole-containing piperazine derivatives that exhibited moderate to significant antibacterial and antifungal activities, suggesting a promising avenue for developing new antimicrobial agents (Gan, Fang, & Zhou, 2010).
- The derivatives have also been evaluated for anti-inflammatory activities, as shown in the synthesis and characterization of bis-thiazole-5-yl compounds by Ahmed, Molvi, and Khan (2017). These compounds demonstrated significant in vitro anti-inflammatory effects, pointing to their potential therapeutic applications in treating inflammation-related disorders (Ahmed, Molvi, & Khan, 2017).
properties
IUPAC Name |
1-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-2-(1,3-benzoxazol-2-ylsulfanyl)ethanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O2S.C2H2O4/c27-20(14-29-21-24-17-7-3-4-8-18(17)28-21)26-11-9-25(10-12-26)13-19-22-15-5-1-2-6-16(15)23-19;3-1(4)2(5)6/h1-8H,9-14H2,(H,22,23);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHODANMYQSPXSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NC3=CC=CC=C3N2)C(=O)CSC4=NC5=CC=CC=C5O4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.